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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780595 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of VO-
Ohpic trihydrate, a potent inhibitor of the tumor suppressor protein PTEN. Adherence to these

guidelines is critical for ensuring laboratory safety and the integrity of your research. This guide

offers procedural, step-by-step instructions to address specific operational questions, from

personal protective equipment (PPE) to disposal protocols.

Essential Safety and Handling Precautions
VO-Ohpic trihydrate is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling VO-
Ohpic trihydrate.
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Protection Type Required Equipment
Specifications and
Guidelines

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Hand Protection Chemical-resistant gloves

Nitrile or natural rubber gloves

are recommended. Inspect

gloves for tears or holes before

and after use.

Body Protection Laboratory coat, long-sleeved

A lab coat should be worn to

prevent skin contact. For tasks

with a significant risk of

exposure, consider additional

protective clothing like Tyvek®.

Respiratory Protection
Air-purifying respirator with an

N100, R100, or P100 filter

Required when handling the

powder outside of a certified

chemical fume hood. Ensure

proper fit and training before

use.

Emergency Procedures
In the event of exposure, follow these immediate steps:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical aid if irritation develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, DO NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.

Operational and Disposal Plans
Proper handling extends from the moment the compound is received to its final disposal.

Storage and Handling
Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[1] For long-term storage, the powder form is stable at -20°C for up

to 3 years.[2] Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to

1 month.[3]

Handling: Always work in a certified chemical fume hood when handling the solid compound

to avoid inhalation of dust.[1] Avoid contact with skin and eyes.[1] Wash hands thoroughly

after handling.[1]

Spill and Waste Disposal
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Situation Procedure

Spill Cleanup

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed, labeled container for disposal. For

liquid spills, absorb with an inert material and

place in a sealed, labeled container.

Waste Disposal

Dispose of all waste materials, including empty

containers and contaminated PPE, in

accordance with local, state, and federal

regulations for hazardous chemical waste. Do

not allow the material to enter drains or

waterways.

The following diagram illustrates the standard workflow for handling VO-Ohpic trihydrate,

incorporating critical safety checkpoints.
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Handling Workflow for VO-Ohpic Trihydrate

Preparation

Experimentation

Cleanup & Disposal

Don PPE

Weigh Compound in Fume Hood

Prepare Stock Solution

Perform Assay

Transfer to Assay

Record Data

Decontaminate Work Area

Post-Experiment

Dispose of Waste

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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